Cas no 203340-07-2 (1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)-)

• Product Name: 1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)-
• CAS No: 203340-07-2
• MF: C₇H₄ClN₅O₂
• MW: 225.591958999634
• CID: 1396729
• Update Time: 2024-08-15

1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)-
• 2H-Tetrazole, 5-(4-chloro-3-nitrophenyl)-

• Inchi： 1S/C7H4ClN5O2/c8-5-2-1-4(3-6(5)13(14)15)7-9-11-12-10-7/h1-3H,(H,9,10,11,12)
• InChI Key： DFOJWEZPWFILMC-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(Cl)C([N+]([O-])=O)=C2)N=NN1

Computed Properties

• Exact Mass: 225.00552

Experimental Properties

• Density: 1.652±0.06 g/cm3(Predicted)
• Boiling Point: 443.3±55.0 °C(Predicted)
• PSA: 97.6
• pka: 3.13±0.10(Predicted)